Cas no 915707-45-8 (Benzoicacid, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-)

• Product Name: Benzoicacid, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
• CAS No: 915707-45-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD09817466
• CID: 802965
• PubChem ID: 24229494
• Update Time: 2025-08-03

Benzoicacid, 3-(3-methyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoic acid
• AKOS012221576
• Benzoicacid,3-(3-methyl-1,2,4-oxadiazol-5-yl)-
• DTXSID70640210
• SCHEMBL940686
• A922822
• PS-8138
• MFCD09817466
• CS-0457920
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzoic acid, AldrichCPR
• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoicacid
• 915707-45-8
• FT-0749282

• MDL： MFCD09817466
• Inchi： 1S/C10H8N2O3/c1-6-11-9(15-12-6)7-3-2-4-8(5-7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： QDXOPMMHYKGSJG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C(=O)O)C=2)=NC(C)=N1

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.336
• Melting Point: 219-224
• Boiling Point: 428°C at 760 mmHg
• Flash Point: 212.6°C
• Refractive Index: 1.583
• PSA: 76.22000
• LogP: 1.74320

Benzoicacid, 3-(3-methyl-1,2,4-oxadiazol-5-yl)- Security Information

• Hazard Statement： Harmful
• Storage Condition：(BD79776)